4-[(4-benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl]-N,N-diethylbenzamide

• Molecular Formula: C31H39N3O2
• Molecular Weight: 485.672
• IUPAC Name: 4-((R)-((2S,5R)-4-Benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl)-N,N-diethylbenzamide
• InChI: InChI=1S/C31H39N3O2/c1-5-32(6-2)31(36)27-17-15-26(16-18-27)30(28-13-10-14-29(35)19-28)34-21-23(3)33(20-24(34)4)22-25-11-8-7-9-12-25/h7-19,23-24,30,35H,5-6,20-22H2,1-4H3/t23-,24+,30-/m1/s1
• InChI Key: PQMGDEIHRXQPCQ-FSGGQHMVSA-N
• SMILES: O=C(N(CC)CC)C1=CC=C([C@@H](N2[C@@H](C)CN(CC3=CC=CC=C3)[C@H](C)C2)C4=CC=CC(O)=C4)C=C1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: DPI-287; DPI 287; DPI287

Description

DPI-287 is a novel highly selective agonist for the δ-opioid receptor, producing less convulsions than most drugs from this family and having antidepressant-like effects.

Scientific Research Applications

Opioid Receptor Affinity

Research has demonstrated that compounds similar to 4-[(4-benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl]-N,N-diethylbenzamide show significant affinity for mu- and delta-opioid receptors. These compounds are non-selective and related to opioids that selectively interact with mu- or delta-opioid receptors as agonists or antagonists. Specific compounds, including (+)-4-[(alphaR)-alpha-(4-allyl-(2S,5S)-dimethylpiperazin-1-yl)-(3-hydroxyphenyl)methyl]-N-ethyl-N-phenylbenzamide, have shown to interact with delta-receptors effectively and display a higher affinity at mu-receptors compared to other known compounds (Kim et al., 2003).

Behavioral Effects in Animal Models

Studies involving derivatives of 4-[(4-benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl]-N,N-diethylbenzamide, such as SNC86, have been used to examine behavioral effects in Sprague-Dawley rats. These derivatives have shown varying degrees of potency and efficacy in inducing behavioral changes. They also engage in stimulating guanosine 5′-O-(3-[35S]thio)triphosphate binding in brain slices, suggesting their potential utility in studying neurological and behavioral effects (Jutkiewicz et al., 2004).

Potential for Antipsychotic Activity

Compounds structurally related to 4-[(4-benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl]-N,N-diethylbenzamide have been synthesized and evaluated for their potential antipsychotic activity. For instance, 4-(4-methylpiperazin-1-yl)thieno[2,3-b][1,5]benzoxazepines, which are analogues of the potent antipsychotic drug loxapine, have shown promising neu-roleptic activities in preliminary studies (Kohara et al., 2002).

Pharmacological Effects in Human Tissues

The use of compounds structurally similar to 4-[(4-benzyl-2,5-dimethylpiperazin-1-yl)(3-hydroxyphenyl)methyl]-N,N-diethylbenzamide has been extended to study their pharmacological effects in human tissues, such as the human vas deferens. These studies have been instrumental in understanding the opioid pharmacology and the potential medical applications of new compounds in human tissues (Root et al., 2012).